Cas no 2189498-65-3 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide
• CAS No: 2189498-65-3
• MF: C₁₂H₁₃N₃O₂S₂
• MW: 295.380519628525
• CID: 5337241
• Update Time: 2025-05-20

N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)thiophene-2-sulfonamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide

• Inchi： 1S/C12H13N3O2S2/c16-19(17,12-2-1-5-18-12)15-7-10-6-11(9-3-4-9)14-8-13-10/h1-2,5-6,8-9,15H,3-4,7H2
• InChI Key： JPKOLPBINAVTHD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1=CC(C2CC2)=NC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 406
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide

N-[(6-Cyclopropylpyrimidin-4-yl)methyl]Thiophene-2-Sulfonamide: A Comprehensive Overview

N-[(6-Cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide is a structurally complex organic compound with the CAS registry number 2189498-65-3. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique chemical properties and potential therapeutic applications. The molecule consists of two distinct functional groups: a thiophene-2-sulfonamide moiety and a 6-cyclopropylpyrimidin-4-yl group, which are connected via a methylene bridge. This combination imparts the compound with a diverse range of biological activities, making it a promising candidate for drug development.

The thiophene ring system, a five-membered aromatic heterocycle containing two sulfur atoms, is known for its stability and versatility in chemical reactions. In this compound, the thiophene ring is substituted with a sulfonamide group at the 2-position, which enhances its solubility and bioavailability. The sulfonamide group is also known to exhibit anti-inflammatory and analgesic properties, further adding to the compound's potential therapeutic applications. Recent studies have highlighted the role of sulfonamides in modulating cellular signaling pathways, particularly in cancer biology.

The 6-cyclopropylpyrimidin-4-yl group is another critical component of this compound. Pyrimidine derivatives are well-documented for their antiviral, anticancer, and anti-inflammatory activities. The cyclopropane ring attached to the pyrimidine core introduces steric hindrance and enhances the compound's stability. This structural feature also contributes to its ability to interact with specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs). Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this group with various drug targets, providing valuable insights into its mechanism of action.

Recent research has focused on the pharmacological properties of N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide. In vitro studies have demonstrated its potent cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. The compound has shown selective antitumor activity by targeting key enzymes involved in cell proliferation and apoptosis. Additionally, preclinical studies have revealed its ability to inhibit angiogenesis, a critical process in tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the thiophene derivative through nucleophilic substitution reactions and the construction of the pyrimidine ring via cyclization processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds, which is crucial for optimizing pharmacokinetic properties.

In terms of application prospects, N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide holds promise as a lead molecule for developing novel anticancer agents. Its unique combination of structural features allows it to overcome limitations associated with traditional chemotherapeutic agents, such as resistance and toxicity. Furthermore, ongoing research is exploring its potential as a radiosensitizer or in combination therapies to enhance treatment efficacy.

In conclusion, N-[(6-cyclopropylpyrimidin-4-yl)methyl]thiophene-2-sulfonamide represents an exciting advancement in medicinal chemistry. Its distinctive chemical structure, coupled with promising biological activities, positions it as a strong candidate for future therapeutic interventions. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in oncology and related fields.